1-(6-fluoronaphthalen-2-yl)methanamine
Overview
Description
1-(6-Fluoronaphthalen-2-yl)methanamine, also known as FNMA, is an organic compound that is used as a building block in organic synthesis. It is a versatile reagent that can be used to synthesize a wide range of organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. FNMA has become increasingly important in the synthesis of organic compounds due to its ability to react with a variety of functional groups, its low cost, and its low toxicity.
Scientific Research Applications
1-(6-fluoronaphthalen-2-yl)methanamine has been used in a variety of scientific research applications, including the synthesis of organic compounds, the synthesis of pharmaceuticals, the synthesis of agrochemicals, and the synthesis of specialty chemicals. 1-(6-fluoronaphthalen-2-yl)methanamine has also been used in the synthesis of nanomaterials and in the synthesis of fluorescent dyes. Additionally, 1-(6-fluoronaphthalen-2-yl)methanamine has been used in the synthesis of polymers and in the synthesis of catalysts.
Mechanism of Action
The mechanism of action of 1-(6-fluoronaphthalen-2-yl)methanamine is based on its ability to react with a variety of functional groups. 1-(6-fluoronaphthalen-2-yl)methanamine can form a covalent bond with an electron-rich group, such as a carbonyl group. This covalent bond is formed by the donation of electrons from the electron-rich group to the electron-deficient fluorine atom of 1-(6-fluoronaphthalen-2-yl)methanamine. The covalent bond is then stabilized by the formation of hydrogen bonds between the nitrogen atom of 1-(6-fluoronaphthalen-2-yl)methanamine and the electron-rich group.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(6-fluoronaphthalen-2-yl)methanamine are largely unknown due to the lack of research on the compound. However, some studies have suggested that 1-(6-fluoronaphthalen-2-yl)methanamine may have antifungal and antibacterial properties. Additionally, 1-(6-fluoronaphthalen-2-yl)methanamine has been shown to be non-toxic and non-irritating to the skin and eyes.
Advantages and Limitations for Lab Experiments
1-(6-fluoronaphthalen-2-yl)methanamine has several advantages for laboratory experiments, including its low cost, its low toxicity, and its ability to react with a variety of functional groups. Additionally, 1-(6-fluoronaphthalen-2-yl)methanamine is relatively easy to synthesize and can be stored for long periods of time without significant degradation. However, 1-(6-fluoronaphthalen-2-yl)methanamine is also limited by its relatively low solubility in some solvents, which can make it difficult to use in some experiments.
Future Directions
Potential future directions for 1-(6-fluoronaphthalen-2-yl)methanamine include further research into its antifungal and antibacterial properties, its potential applications in the synthesis of nanomaterials, and its potential applications in the synthesis of fluorescent dyes. Additionally, further research into the mechanism of action of 1-(6-fluoronaphthalen-2-yl)methanamine could lead to the development of new synthetic methods and the synthesis of new compounds. Finally, further research into the biochemical and physiological effects of 1-(6-fluoronaphthalen-2-yl)methanamine could lead to the development of new pharmaceuticals and agrochemicals.
Synthesis Methods
1-(6-fluoronaphthalen-2-yl)methanamine can be synthesized by an acid-catalyzed condensation reaction of 2-naphthol and 6-fluoroaniline. This reaction is carried out in a solvent such as acetic acid or methanol, and a catalyst such as sulfuric acid or hydrochloric acid is used to promote the reaction. The reaction is carried out at a temperature of 80-90°C for several hours, and the product is isolated by filtration and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(6-fluoronaphthalen-2-yl)methanamine involves the reaction of 6-fluoronaphthalene with formaldehyde followed by reduction with sodium borohydride to yield 1-(6-fluoronaphthalen-2-yl)methanol. The methanol is then reacted with ammonia to form the final product, 1-(6-fluoronaphthalen-2-yl)methanamine.", "Starting Materials": [ "6-fluoronaphthalene", "Formaldehyde", "Sodium borohydride", "Methanol", "Ammonia" ], "Reaction": [ "Step 1: 6-fluoronaphthalene is reacted with formaldehyde in the presence of a catalyst such as p-toluenesulfonic acid to yield 1-(6-fluoronaphthalen-2-yl)methanol.", "Step 2: The 1-(6-fluoronaphthalen-2-yl)methanol is then reduced with sodium borohydride in methanol to yield 1-(6-fluoronaphthalen-2-yl)methanol.", "Step 3: The 1-(6-fluoronaphthalen-2-yl)methanol is then reacted with ammonia in methanol to form the final product, 1-(6-fluoronaphthalen-2-yl)methanamine." ] } | |
CAS RN |
791062-74-3 |
Product Name |
1-(6-fluoronaphthalen-2-yl)methanamine |
Molecular Formula |
C11H10FN |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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